1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide

• CAS RN: 18420-49-0
• Molecular Formula: C23H23IN2S
• Molecular Weight: 486.4 g/mol
• IUPAC Name: 3-methyl-2-[2-[(1-methylquinolin-1-ium-2-yl)methylidene]butylidene]-1,3-benzothiazole;iodide
• InChI: InChI=1S/C23H23N2S.HI/c1-4-17(16-23-25(3)21-11-7-8-12-22(21)26-23)15-19-14-13-18-9-5-6-10-20(18)24(19)2;/h5-16H,4H2,1-3H3;1H/q+1;/p-1
• InChI Key: CNNLZFMCEPOKCI-UHFFFAOYSA-M
• SMILES: CCC(=CC1=[N+](C2=CC=CC=C2C=C1)C)C=C3N(C4=CC=CC=C4S3)C.[I-]
• synonyms: Quinolinium, 1-methyl-2-(2-((3-methyl-2(3H)-benzothiazolylidene)methyl )-1-butenyl)-, iodide

Description

1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide, also known as Mitoquinone, is a synthetic compound that has been developed as a potential therapeutic agent for various diseases. Mitoquinone is a mitochondria-targeted antioxidant that can protect cells from oxidative damage.

Mechanism Of Action

1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide is a mitochondria-targeted antioxidant that can protect cells from oxidative damage. It works by scavenging free radicals and reducing the production of ROS in cells. 1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide can also improve mitochondrial function by increasing the production of ATP and reducing the production of reactive oxygen species (ROS) in cells.
Biochemical and Physiological Effects:
1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide has been shown to have various biochemical and physiological effects. It can reduce oxidative stress-induced damage in cells, improve mitochondrial function, and reduce the production of reactive oxygen species (ROS) in cells. 1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide has also been shown to have anti-inflammatory effects and can reduce the production of cytokines in cells.

Advantages And Limitations For Lab Experiments

1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide has several advantages and limitations for lab experiments. One of the main advantages is that it is a mitochondria-targeted antioxidant that can protect cells from oxidative damage. It is also relatively easy to synthesize and has a high purity. However, one of the main limitations is that it can be expensive to produce in large quantities. Additionally, 1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide has poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for 1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide research. One potential direction is to investigate its therapeutic potential for various diseases, including neurodegenerative diseases, cardiovascular diseases, and liver diseases. Another potential direction is to investigate its potential as an anti-aging agent. Additionally, future research could focus on developing more efficient synthesis methods for 1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide and improving its solubility in water to make it more practical for use in experiments.
Conclusion:
1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide is a synthetic compound that has potential therapeutic applications for various diseases. It is a mitochondria-targeted antioxidant that can protect cells from oxidative damage and has anti-inflammatory effects. 1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide has several advantages and limitations for lab experiments, and there are several potential future directions for research. Overall, 1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide is a promising compound that warrants further investigation for its potential therapeutic applications.

Synthesis Methods

1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide is synthesized by the reaction of 2-(2-bromoethyl)-1-methyl-1,4-dihydroquinolinium iodide with 3-methyl-2-benzothiazolinone in the presence of sodium hydride. The reaction yields 1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide as a yellow powder with a purity of over 98%.

Scientific Research Applications

1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide has been extensively studied for its potential therapeutic applications. It has been shown to have protective effects against oxidative stress-induced damage in various cell types, including neurons, cardiomyocytes, and hepatocytes. 1-Methyl-2-(2-((3-methyl-2-benzothiazolinylidene)methyl)-1-butenyl)quinolinium iodide has also been shown to have anti-inflammatory effects and can reduce the production of reactive oxygen species (ROS) in cells.